

Long-Term Treatment Outcomes of Nedocromil Sodium

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nedocromil

CAS No.: 69049-73-6

Cat. No.: S536933

[Get Quote](#)

The table below summarizes the key long-term outcomes of **Nedocromil** Sodium based on clinical studies.


Aspect	Reported Outcome & Efficacy	Supporting Data / Study Details
Chronic Asthma (Children)	Conflicting efficacy in long-term studies; excellent safety profile [1].	
Primary Outcome:	Two long-term (6 months - 6 years) studies showed conflicting results for symptom-free days [1].	
Secondary Outcomes:	Short-term studies (4-12 weeks) showed improvement in FEV1, symptom scores, and evening PEF. A large long-term study in mild asthma did not confirm this [1].	
Chronic Asthma (Adults)	Effective in management; less effective than inhaled corticosteroids for some metrics [2].	
Vs. Beclomethasone:	After 6 weeks, BDP showed significantly better effect on asthma severity, symptom scores, bronchodilator use, and bronchial hyperresponsiveness. No significant difference in FEV1 and FVC was found [2].	
Allergic Conjunctivitis	Effective for treatment [3].	
User Ratings:	Average rating of 10/10 from 2 user reviews, though this is not clinical data [4].	
Chronic Obstructive Pulmonary Disease (COPD)	Not effective for lung function or airway responsiveness [5].	
A 10-week study showed no effect on pulmonary function or airway responsiveness to histamine, methacholine, or AMP. Fewer dropouts due to exacerbations were noted in the Nedocromil group [5].		
Safety Profile	Very good safety profile in both short and long-term use [1].	
The most significant and common side effect is unpleasant taste . No significant adverse side effects were reported [1].		

Mechanism of Action and Experimental Insights

Nedocromil Sodium is a mast cell stabilizer that acts at an early stage in the signal transduction pathway of receptor-mediated cell activation [6] [3].

Signaling Pathway and Inhibition

The diagram below illustrates how **Nedocromil Sodium** interferes with the early activation of immune cells, based on its effect on platelet activation by PAF and thrombin [6].



[Click to download full resolution via product page](#)

This mechanism is supported by the following experimental data from a 1993 study [6]:

- **Experimental Setup:** The effect of **Nedocromil Sodium** was investigated on seven parameters of platelet activation in samples from 45 healthy volunteers.

- **Key Findings: Nedocromil Sodium** inhibited PAF-induced shape change (IC_{50} : 3×10^{-9} mol/L), platelet aggregation (IC_{50} : 2×10^{-9} mol/L), and thromboxane B2 release (IC_{50} : 5×10^{-9} mol/L). It also inhibited the formation of key second messengers and the rise in intracellular free calcium.
- **Conclusion:** The drug acts at the level of the cell membrane, inhibiting receptor-mediated activation without affecting the binding of the agonist to its receptor.

Comparative Efficacy and Clinical Protocols

For researchers designing comparative studies, the protocols from the cited literature can serve as a reference.

Comparison with Inhaled Corticosteroids

A 1989 double-blind, double-dummy, crossover study provides a robust model for comparing **Nedocromil Sodium** with inhaled corticosteroids [2].

- **Participants:** 39 adult patients with chronic asthma, insufficiently controlled by bronchodilators.
- **Intervention:** 6 weeks of treatment with **Nedocromil Sodium** (4 mg twice daily) vs. Beclomethasone Dipropionate (BDP, 200 µg twice daily).
- **Primary Outcomes:** Pulmonary function (FEV1, FVC, PEF), bronchial responsiveness to histamine (PC20), asthma symptom scores, and bronchodilator use.
- **Key Finding:** While both drugs improved lung function from baseline, BDP was significantly better at reducing asthma severity, symptom scores, and bronchial hyperresponsiveness.

Long-Term Pediatric Asthma Outcomes

A 2006 Cochrane review of 15 trials offers a framework for evaluating long-term outcomes in children [1].

- **Participants:** 1,422 children (aged 0-18 years) with chronic asthma.
- **Intervention:** Inhaled **Nedocromil Sodium** versus placebo.
- **Primary Outcome:** Number of days without asthma symptoms.
- **Secondary Outcomes:** Symptom scores, lung function (FEV1, PEF), asthma exacerbations (hospital admissions, unscheduled visits), rescue bronchodilator use, and side effects.
- **Key Finding:** While short-term studies showed benefit, long-term (4-6 years) data in children with mild asthma did not show a significant difference in symptom-free days compared to placebo. The drug demonstrated an excellent safety profile.

Conclusion for Research and Development

For researchers and drug development professionals, the data presents a clear profile for **Nedocromil Sodium**:

- **Positioning:** It is a safe anti-inflammatory agent with a well-defined mechanism of action. Its clinical efficacy is more consistently demonstrated in **short-term use** and for specific indications like allergic conjunctivitis.
- **Niche Potential:** Its excellent long-term safety profile may give it a potential niche in populations where the side effects of inhaled corticosteroids are a major concern, such as in pediatric patients. However, its **inferior efficacy** to inhaled corticosteroids and **lack of effect in COPD** limit its broader application.
- **Research Gaps:** As noted in the Cochrane review, there is a need for modern head-to-head trials against inhaled corticosteroids to definitively establish its place in therapy, especially for mild asthma [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. sodium for chronic asthma in children - PMC Nedocromil [pmc.ncbi.nlm.nih.gov]
2. A comparison of the effects of nedocromil sodium ... [pubmed.ncbi.nlm.nih.gov]
3. Nedocromil Sodium - Drug Targets, Indications, Patents [synapse.patsnap.com]
4. Nedocromil ophthalmic Alternatives Compared [drugs.com]
5. Effects of nedocromil sodium in the treatment of non- ... [pmc.ncbi.nlm.nih.gov]
6. Inhibition of Receptor-Mediated Platelet Activation by ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Long-Term Treatment Outcomes of Nedocromil Sodium].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b536933#nedocromil-long-term-treatment-outcomes>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com